Cas no 100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-)
100860-46-6 structure
Product Name:1,3,5-Benzenetriamine, 2-methoxy-
CAS No:100860-46-6
MF:C7H11N3O
MW:153.181740999222
CID:124268
PubChem ID:53688598
Update Time:2025-04-18
1,3,5-Benzenetriamine, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetriamine, 2-methoxy-
- SCHEMBL16608098
- 100860-46-6
- 1,3,5-benzenetriamine,2-methoxy-
-
- Inchi: 1S/C7H11N3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,8-10H2,1H3
- InChI Key: BLQUEUYYFDSGIF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CC=1N)N)N
Computed Properties
- Exact Mass: 153.09033
- Monoisotopic Mass: 153.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- PSA: 87.29
- LogP: 2.18540
1,3,5-Benzenetriamine, 2-methoxy- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-) Related Products
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- 102-56-7(2,5-Dimethoxyaniline)
- 17626-02-7(1,4-Benzenediamine,2,5-dimethoxy-)
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